Cas no 844664-08-0 (N-(3,5-dimethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: N-(3,5-dimethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 844664-08-0
• MF: C₁₈H₂₁NOS
• MW: 299.430443525314
• CID: 5815547
• PubChem ID: 3830724
• Update Time: 2025-06-26

N-(3,5-dimethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 844664-08-0
• N-(3,5-dimethylphenyl)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• F1736-0250
• AKOS016128411
• AKOS002310556
• N-(3,5-dimethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Inchi： 1S/C18H21NOS/c1-11-4-5-15-16(10-21-17(15)9-11)18(20)19-14-7-12(2)6-13(3)8-14/h6-8,10-11H,4-5,9H2,1-3H3,(H,19,20)
• InChI Key： XPEVXZRFJXHLDP-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2C=C(C)C=C(C)C=2)=O)C2=C1CC(C)CC2

Computed Properties

• Exact Mass: 299.13438547g/mol
• Monoisotopic Mass: 299.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,5-dimethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

N-(3,5-Dimethylphenyl)-6-Methyl-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide: A Comprehensive Overview

The compound N-(3,5-dimethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 844664-08-0) is a highly specialized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds containing sulfur atoms. The presence of the carboxamide group and the substituted phenyl ring adds complexity to its structure and enhances its chemical reactivity.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery and materials science. The benzothiophene core of this compound is known for its ability to form stable complexes with metal ions, making it a promising candidate for applications in coordination chemistry and catalysis. Additionally, the carboxamide group introduces hydrogen bonding capabilities, which can be exploited in designing bioactive molecules or functional materials.

The synthesis of N-(3,5-dimethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in accelerating the formation of the tetrahydrobenzothiophene ring system.

One of the most intriguing aspects of this compound is its electronic properties. The sulfur atom in the benzothiophene ring contributes to its aromaticity and enhances its ability to act as an electron-deficient system. This property makes it an attractive candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent experiments have demonstrated that incorporating this compound into polymer blends can significantly improve their charge transport properties.

In terms of biological activity, N-(3,5-dimethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has shown potential as a modulator of cellular signaling pathways. Preclinical studies suggest that it may inhibit certain kinase enzymes involved in cancer progression. The dimethylphenyl substituent plays a crucial role in determining its pharmacokinetic profile and bioavailability.

The environmental impact of this compound is another area of active research. Its degradation pathways under various conditions are being investigated to ensure sustainable use and minimize ecological risks. Initial findings indicate that it undergoes rapid hydrolysis in aqueous environments under alkaline conditions.

In conclusion, N-(3,5-dimethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 844664-08-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing both fundamental research and industrial applications.